2-methoxy-N-(2-((5-(p-tolyl)-1H-imidazol-2-yl)thio)ethyl)benzamide
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Description
2-methoxy-N-(2-((5-(p-tolyl)-1H-imidazol-2-yl)thio)ethyl)benzamide is a useful research compound. Its molecular formula is C20H21N3O2S and its molecular weight is 367.47. The purity is usually 95%.
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Scientific Research Applications
Photophysical Properties and DFT Computations
Research on related compounds, such as the study of 2-{2-[4-( N,N -diethylamino)–2–hydroxyphenyl]–1 H –benzo[ d ]imidazol–6–yl}–2 H –naphtho [1,2 -d ] [1,2,3] fluorescent triazole derivatives, explores their photophysical properties. These compounds are noted for their absorption in the visible region and emission in blue and green regions, with thermal stability up to 300 °C. This research includes detailed spectroscopic characterization and theoretical computations using DFT and TD-DFT methods (Padalkar et al., 2015).
Cardiac Electrophysiological Activity
Another study focuses on N-substituted imidazolylbenzamides, investigating their cardiac electrophysiological activity. Certain compounds in this category exhibited potency in in vitro assays, suggesting their potential as selective class III agents in cardiac applications (Morgan et al., 1990).
Synthesis Methods
The synthesis of related compounds, such as (S)-2-Hydroxy-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide and its derivatives, has been explored. These studies provide insights into efficient synthesis methods and yield optimization, crucial for scientific and pharmaceutical applications (Bobeldijk et al., 1990).
Imidazole Derivatives and Binding Properties
Research on imidazole derivatives, like the synthesis and study of ethyl {2′-aryl-6′-(chloro, methoxy and unsubstituted)imidazo[1,2-a]pyridin-3′-yl}-2- (acylamino, acetoxy and hydroxy)acetates, delves into their binding properties with receptors. These compounds have been evaluated for their affinity towards central and mitochondrial benzodiazepine receptors, indicating potential neurological and mitochondrial applications (Schmitt et al., 1997).
Guanidine Derivative Synthesis
The synthesis of guanidine derivatives like N-{(7-(4,5-dihydro-1H-imidazol-2-yl)-2-(p-tolyl)-6,7-dihydro-2H-imidazo[2,1-c][1,2,4]triazol-3(5H)-ylidene)aminomethylene}benzamide, represents another area of scientific research. These studies offer insights into complex chemical reactions and structural characterization, which are important in the development of new chemical entities (Balewski & Kornicka, 2021).
EPR Investigation in Drugs
EPR spectroscopy has been utilized to investigate gamma-radiation damage in drugs related to 2-methoxy-N-(2-((5-(p-tolyl)-1H-imidazol-2-yl)thio)ethyl)benzamide. Such studies are critical in understanding the stability and degradation pathways of pharmaceutical compounds (Damian, 2003).
Properties
IUPAC Name |
2-methoxy-N-[2-[[5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2S/c1-14-7-9-15(10-8-14)17-13-22-20(23-17)26-12-11-21-19(24)16-5-3-4-6-18(16)25-2/h3-10,13H,11-12H2,1-2H3,(H,21,24)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIRSZUIUWOPPIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2)SCCNC(=O)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.